Cas no 28458-75-5 (2,4-PYRIMIDINEDIAMINE, N,N,N',N',5-PENTAMETHYL-)
28458-75-5 structure
Product Name:2,4-PYRIMIDINEDIAMINE, N,N,N',N',5-PENTAMETHYL-
CAS No:28458-75-5
MF:C9H16N4
MW:180.250141143799
CID:3247329
PubChem ID:58324899
Update Time:2025-04-21
2,4-PYRIMIDINEDIAMINE, N,N,N',N',5-PENTAMETHYL- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-PYRIMIDINEDIAMINE, N,N,N',N',5-PENTAMETHYL-
- DTXSID501243127
- SCHEMBL12578141
- N2,N2,N4,N4,5-Pentamethyl-2,4-pyrimidinediamine
- 28458-75-5
- 2,4-bis-(dimethylamino)-5-methylpyrimidine
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- Inchi: 1S/C9H16N4/c1-7-6-10-9(13(4)5)11-8(7)12(2)3/h6H,1-5H3
- InChI Key: LXTPSUCTQOHELW-UHFFFAOYSA-N
- SMILES: N(C)(C)C1C(C)=CN=C(N=1)N(C)C
Computed Properties
- Exact Mass: 180.137496527Da
- Monoisotopic Mass: 180.137496527Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 32.3Ų
2,4-PYRIMIDINEDIAMINE, N,N,N',N',5-PENTAMETHYL- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
28458-75-5 (2,4-PYRIMIDINEDIAMINE, N,N,N',N',5-PENTAMETHYL-) Related Products
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